2-[Methyl(prop-2-enyl)amino]ethanol

• IUPAC Name: 2-[methyl(prop-2-enyl)amino]ethanol
• InChI: InChI=1S/C6H13NO/c1-3-4-7(2)5-6-8/h3,8H,1,4-6H2,2H3
• InChI Key: ZONBMWRPZHKNBV-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CC=C
• Molecular Formula: C6H13NO
• DSSTOX Substance ID: DTXSID10396325
• Molecular Weight: 115.17 g/mol
• CAS RN: 31969-04-7

Description

2-[Methyl(prop-2-enyl)amino]ethanol, also known as 2-MEA, is a synthetic organic compound primarily used in laboratory experiments for a variety of scientific research applications. It is an aliphatic amine, meaning it contains an amino group (-NH2) and a hydrocarbon chain. 2-MEA is a colorless liquid with a pungent odor and is miscible with water. It is a non-flammable, non-toxic, and non-corrosive compound.

Scientific Research Applications

Differentiation of Receptors Responsive to Isoproterenol

Research on structural modifications of related compounds shows that adding a methyl group can change sympathomimetic activity, differentiating β-receptor populations into β-1 and β-2 types. This differentiation has implications for understanding receptor behaviors in various tissues (Lands, Ludueña, & Buzzo, 1967).

New Base-Labile Amino-Protective Groups for Peptide Synthesis

Modifying the methyl group in related compounds has led to the development of new amino-protective groups of the urethane type, which are labile in alkaline media and suitable for peptide synthesis. This advancement supports the synthesis of peptides with higher specificity and efficiency (Verhart & Tesser, 2010).

Thermodynamics of Alkanolamine and Water Systems

Studies on molar excess enthalpies for various alkanolamines, including compounds structurally similar to 2-[Methyl(prop-2-enyl)amino]ethanol, in water across different temperatures reveal insights into their thermodynamic behaviors. These findings have applications in fields like chemical engineering and materials science (Mundhwa & Henni, 2007).

Enantioselective Synthesis and Catalysis

Research into the synthesis of new methylated and N-alkylated derivatives of related amino alcohols has applications in enantioselective catalysis. This area of study has significant implications for the development of pharmaceuticals and fine chemicals, offering pathways to more efficient and selective synthesis processes (Yao-zhong et al., 2010).

Carbon Dioxide Capture and Absorbents

The efficiency of CO2 uptake by amines in both aqueous and non-aqueous solutions has been explored, with certain amines showing potential for effective carbon capture. This research is crucial for environmental technologies aimed at reducing greenhouse gas emissions (Barzagli et al., 2018).